N-(cyanomethyl)-2,2-difluoroacetamide

• IUPAC Name: N-(cyanomethyl)-2,2-difluoroacetamide
• InChI: InChI=1S/C4H4F2N2O/c5-3(6)4(9)8-2-1-7/h3H,2H2,(H,8,9)
• InChI Key: QGPBCNIUUKYCDG-UHFFFAOYSA-N
• Canonical SMILES: C(C#N)NC(=O)C(F)F
• Molecular Formula: C4H4F2N2O
• Molecular Weight: 134.08 g/mol

Description

“N-(cyanomethyl)-2,2-difluoroacetamide” likely contains a cyanomethyl group (N≡CCH2–), which is a type of nitrile group. The “2,2-difluoroacetamide” part suggests the presence of a carbonyl group (C=O) and a nitrogen atom (N), with two fluorine atoms (F) attached to the second carbon.

Molecular Structure Analysis

The molecular structure of “this compound” would likely be determined using techniques such as Fourier-transform infrared spectroscopy (FTIR), X-ray photoelectron spectroscopy (XPS), X-ray diffraction (XRD), and solid-state nuclear magnetic resonance (NMR).

Chemical Reactions Analysis

“this compound” might undergo various chemical reactions due to the presence of the nitrile and amide functional groups. For instance, the nitrile group could participate in nucleophilic addition reactions, while the amide group could undergo hydrolysis.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would likely be influenced by its molecular structure and functional groups. For instance, the presence of the nitrile and amide groups could affect its polarity, solubility, and reactivity.

Scientific Research Applications

Synthesis of Fluorinated Compounds

Researchers have developed synthetic strategies towards fluorinated compounds, such as 4-substituted 3,3-difluoropiperidines, which are synthesized via a series of reactions starting with ethyl bromodifluoroacetate. These compounds have potential applications in medicinal chemistry as building blocks for drug development due to their fluorinated gamma-amino acid structure, which can impart desirable properties to pharmaceutical agents (Surmont et al., 2010).

Sensor Technology

N-(cyanomethyl)-2,2-difluoroacetamide derivatives have been utilized in the development of dual sensors for detecting aromatic amine and acid vapors. This application takes advantage of the compounds' aggregation-induced emission properties, offering a novel approach for environmental monitoring and safety applications (Xue et al., 2017).

Antimicrobial Agents

The compound has been incorporated into the synthesis of novel heterocyclic compounds bearing a sulfonamide moiety, showing promising antimicrobial activity. These findings open pathways for the development of new antimicrobial agents that could address the growing issue of antibiotic resistance (Darwish et al., 2014).

Advanced Synthesis Techniques

Innovative synthesis methods have been applied to produce polycyclic difluoroboron complexes of 2-oxoindoline-3-carboxamides, showcasing the versatility of this compound in facilitating complex chemical transformations. This research highlights the potential for creating highly specialized chemical structures useful in various scientific domains (Mo et al., 2016).

Optical Imaging and Drug Delivery

The reactivity of cyanine derivatives of this compound has been harnessed for optical imaging and drug delivery applications. By manipulating the cyanine chromophore, researchers have developed novel probe molecules that offer improved properties for visualizing and manipulating biological processes, potentially revolutionizing biomedical research and therapeutic delivery systems (Gorka et al., 2018).

Safety and Hazards

The safety and hazards associated with “N-(cyanomethyl)-2,2-difluoroacetamide” would depend on its specific physical and chemical properties. As with all chemicals, appropriate safety precautions should be taken when handling it to avoid exposure and potential harm.